2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C10H10Cl3NO3/c1-16-6-3-4-7(8(5-6)17-2)14-9(15)10(11,12)13/h3-5H,1-2H3,(H,14,15)
• InChI Key: REHLJAXZKIIABG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C(Cl)(Cl)Cl)OC
• Molecular Formula: C10H10Cl3NO3
• Molecular Weight: 298.5 g/mol

Description

2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential use in various applications.

Mechanism of Action

The mechanism of action of 2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide involves the inhibition of protein synthesis in cancer cells. The compound binds to the ribosome and prevents the synthesis of new proteins, which ultimately leads to the death of the cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer properties, 2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide has also been shown to have other biochemical and physiological effects. Studies have demonstrated that the compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, the compound has been shown to have anti-inflammatory properties and can inhibit the growth of bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide in lab experiments is its broad spectrum of activity against different types of cancer cells. However, one limitation is that the compound can be toxic to normal cells at high concentrations, which can limit its use in certain applications.

Future Directions

There are several future directions for research on 2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide. One area of focus is the development of more efficient synthesis methods for the compound. Additionally, researchers are exploring the potential use of the compound in combination with other drugs to enhance its anticancer properties. Finally, there is interest in studying the compound's effects on other diseases, such as bacterial infections and autoimmune disorders.
Conclusion:
In conclusion, 2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide is a chemical compound that has shown promise in various scientific research applications, particularly in the area of cancer research. While there are limitations to its use, the compound's broad spectrum of activity and potential for use in combination with other drugs make it an area of continued interest for researchers.

Synthesis Methods

The synthesis of 2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide involves the reaction between 2,4-dimethoxyaniline and trichloroacetyl chloride in the presence of a base such as pyridine. The product is obtained through a simple workup procedure and purified by recrystallization.

Scientific Research Applications

2,2,2-trichloro-N-(2,4-dimethoxyphenyl)acetamide has been extensively studied for its potential use in various scientific research applications. One of the main areas of focus has been the compound's ability to inhibit the growth of cancer cells. Studies have shown that the compound is effective against a range of cancer cell lines, including breast, lung, and colon cancer.